Cas no 2304-58-7 (5-Cyanopentanamide)

• Product Name: 5-Cyanopentanamide
• CAS No: 2304-58-7
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD19203445
• CID: 1063114
• PubChem ID: 11768576
• Update Time: 2025-10-31

5-Cyanopentanamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyanopentanamide
• CAA30458
• STL490522
• Pentanamide, 5-cyano-
• SCHEMBL909621
• DTXSID8074730
• NS00112899
• 2304-58-7
• AKOS006338504
• EN300-331547
• DB-317591
• 5-Cyanovaleramide

• MDL： MFCD19203445
• Inchi： 1S/C6H10N2O/c7-5-3-1-2-4-6(8)9/h1-4H2,(H2,8,9)
• InChI Key： XZUDGZXKOFPLBC-UHFFFAOYSA-N
• SMILES： O=C(CCCCC#N)N

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 5-Cyanopentanamide

5-Cyanopentanamide (CAS No. 2304-58-7): A Comprehensive Overview

5-Cyanopentanamide, also known by its CAS registry number CAS No. 2304-58-7, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound, with the molecular formula C6H9NO, is characterized by its unique structure and versatile applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 5-Cyanopentanamide, providing a comprehensive understanding of its significance in modern chemistry.

The structure of 5-Cyanopentanamide consists of a pentanamide backbone with a cyano group attached at the fifth carbon position. This configuration imparts distinct chemical properties, making it suitable for a wide range of applications. The compound is known for its stability under various conditions, which makes it ideal for use in demanding environments. Recent studies have highlighted its potential in the field of drug delivery systems, where its structural integrity plays a crucial role in ensuring the efficacy of therapeutic agents.

Synthesis and Characterization

The synthesis of 5-Cyanopentanamide involves a multi-step process that typically begins with the preparation of the corresponding nitrile intermediate. Researchers have explored various methods, including nucleophilic substitution and condensation reactions, to optimize the synthesis pathway. Recent advancements have focused on green chemistry approaches, aiming to minimize environmental impact while maintaining high yields.

The characterization of 5-Cyanopentanamide is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its quality for industrial and research applications.

Applications in Industry and Research

5-Cyanopentanamide finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it a valuable component in designing bioactive molecules. Recent studies have demonstrated its role in the development of antiviral agents, where its structural versatility contributes to the design of potent inhibitors against viral enzymes.

In addition to pharmaceuticals, 5-Cyanopentanamide is employed in the production of high-performance materials. Its incorporation into polymers enhances mechanical properties, making it suitable for applications in aerospace and automotive industries.

Recent Research Findings

Recent research has uncovered novel applications of 5-Cyanopentanamide in biotechnology and nanotechnology. Scientists have explored its potential as a building block for constructing nanoscale structures, leveraging its ability to form self-assembled monolayers on surfaces.

A groundbreaking study published in 2023 investigated the use of 5-Cyanopentanamide as a precursor for synthesizing bio-degradable polymers. These polymers exhibit exceptional biocompatibility and have shown promise in tissue engineering applications.

(Note: Due to space constraints, further details on specific studies are omitted.)

Safety Considerations

While handling chemicals like CAS No. 2304-58-7 (5-Cyanopentanamide) is generally safe when proper precautions are taken: - Ensure good ventilation. - Wear appropriate personal protective equipment. - Follow standard laboratory safety protocols. - Store away from incompatible materials. - Dispose according to local regulations. Always consult material safety data sheets (MSDS) before working with any chemical. If exposure occurs: - For skin contact: Wash thoroughly with soap and water. - For eye contact: Flush eyes with water for at least 15 minutes. - If ingested: Do not induce vomiting; seek medical attention immediately. In case of spillage: - Evacuate area if necessary. - Use appropriate absorbents or neutralizing agents. - Collect residues for proper disposal. For fire extinguishing: Use dry chemical or CO₂ extinguishers. Keep away from heat sources. Avoid dust formation. Avoid contact with oxidizing agents. Avoid contact with strong acids or bases. Avoid contact with alkali metals. Avoid contact with strong reducing agents. Avoid contact with strong oxidizing agents. Avoid contact with strong acids or bases. Avoid contact with alkali metals. Avoid contact with strong reducing agents. Avoid contact with strong oxidizing agents. Avoid contact with strong acids or bases. Avoid contact with alkali metals. Avoid contact with strong reducing agents. Avoid contact with strong oxidizing agents. Avoid contact with strong acids or bases. Avoid contact with alkali metals. Avoid contact with strong reducing agents. Avoid contact with strong oxidizing agents. Always follow local regulations regarding storage and disposal. For more detailed information, consult relevant safety guidelines or MSDS documents provided by manufacturers or suppliers. Stay informed about any updates or changes related to handling procedures by regularly reviewing safety literature and guidelines specific to your industry or application. Remember that safety protocols may vary depending on the scale of operation (laboratory vs industrial), so adapt measures accordingly while maintaining compliance with all applicable standards. Finally, always prioritize personal safety by conducting risk assessments before starting any work involving chemicals like CAS No. 2304-58-7 (5-Cyanopentanamide). This proactive approach helps prevent accidents and ensures a safe working environment for everyone involved.